Cas no 484-76-4 (Okanin)

• Product Name: Okanin
• CAS No: 484-76-4
• MF: C₁₅H₁₂O₆
• MW: 288.252184867859
• CID: 330478
• PubChem ID: 5281294
• Update Time: 2025-04-19

Okanin Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,3-(3,4-dihydroxyphenyl)-1-(2,3,4-trihydroxyphenyl)-, (2E)-
• OKANIN
• OKANIN(P)
• Okanin,2',3,3',4,4'-Pentahydroxychalcone
• (E)-3-(3,4-Dihydroxyphenyl)-1-(2,3,4-trihydroxyphenyl)-2-propen-1-one
• 2',3,3',4,4'-Pentahydroxychalcone
• 2',3',4',3,4,-PENTAHYDROXYCHALCONE
• 2'.3'.4'.3.4-Pentahydroxy-chalkon
• 3,4,2',3',4'-pentahydroxy-trans-chalcone
• 3,4,2',3',4'-Pentahydroxy-trans-chalkon
• (E)-3-(3,4-dihydroxyphenyl)-1-(2,3,4-trihydroxyphenyl)prop-2-en-1-one
• 8R55YLB39F
• 3-(3,4-dihydroxyphenyl)-1-(2,3,4-trihydroxyphenyl)prop-2-en-1-one
• 2',3',4',3,4-pentahydroxychalcone
• C08724
• NSC93087
• BDBM50157556
• LMPK12120181
• 3,4,2',3',4'-Pentahydroxychalcone
• Q7081816
• (2E)-3-(3,4-dihydroxyphe
• CHEMBL222557
• CS-0097160
• CHEBI:7734
• MS-24117
• 2-Propen-1-one, 3-(3,4-dihydroxyphenyl)-1-(2,3,4-trihydroxyphenyl)-, (2E)-
• D85183
• SCHEMBL34958
• 484-76-4
• UNII-8R55YLB39F
• AKOS030539611
• HY-N6673
• 38081-56-0
• NSC-93087
• (2E)-3-(3,4-dihydroxyphenyl)-1-(2,3,4-trihydroxyphenyl)prop-2-en-1-one
• SCHEMBL34959
• Okanin

• Inchi： 1S/C15H12O6/c16-10(9-3-6-12(18)15(21)14(9)20)4-1-8-2-5-11(17)13(19)7-8/h1-7,17-21H/b4-1+
• InChI Key： GSBNFGRTUCCBTK-DAFODLJHSA-N
• SMILES： OC1C(=C(C=CC=1C(/C=C/C1C=CC(=C(C=1)O)O)=O)O)O

Computed Properties

• Exact Mass: 288.06300
• Monoisotopic Mass: 288.06338810 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 118
• Molecular Weight: 288.25

Experimental Properties

• Color/Form: Powder
• Density: 1.584
• Boiling Point: 638°Cat760mmHg
• Flash Point: 353.7°C
• Refractive Index: 1.782
• PSA: 118.22000
• LogP: 2.11070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 2'-Hydroxychalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 2'-Hydroxychalcones
• Flavonoids